Cas no 1094107-42-2 (Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate)

• Product Name: Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate
• CAS No: 1094107-42-2
• MF: C₈H₈N₄O₂
• MW: 192.1747
• MDL: MFCD11975669
• CID: 2101445
• PubChem ID: 68474008
• Update Time: 2025-10-29

Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate
• 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid methyl ester
• IPUSVZCQXUEIAE-UHFFFAOYSA-N
• SB15870
• FCH1152910
• AK203449
• AX8328844
• methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-ca
• AKOS022862586
• DTXSID001194369
• METHYL 2-IMINO-2,3-DIHYDRO-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-7-CARBOXYLATE
• SCHEMBL3004070
• SY322150
• P11295
• W16680
• 1094107-42-2
• Methyl 2-amino[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate
• DS-10325
• EN300-1274730
• MFCD11975669
• CS-0054453
• methyl2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate
• Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate

• MDL： MFCD11975669
• Inchi： 1S/C8H8N4O2/c1-14-7(13)5-2-3-12-6(4-5)10-8(9)11-12/h2-4H,1H3,(H2,9,11)
• InChI Key： IPUSVZCQXUEIAE-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])N2C(C=1[H])=NC(N([H])[H])=N2)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5
• XLogP3: 0.3

Additional information on Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate

Research Briefing on Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate (CAS: 1094107-42-2)

Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate (CAS: 1094107-42-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique triazolopyridine scaffold has been explored for its ability to interact with various biological targets, including enzymes and receptors, making it a promising candidate for the development of new therapeutics. Researchers have employed advanced synthetic methodologies, such as microwave-assisted reactions and catalytic processes, to optimize the yield and purity of this compound.

In terms of biological activity, Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate has demonstrated inhibitory effects against several disease-relevant targets. For instance, recent in vitro studies have shown its potential as an inhibitor of protein kinases involved in cancer progression. Additionally, its structural analogs have exhibited antimicrobial and anti-inflammatory properties, suggesting broad-spectrum therapeutic applications. These findings underscore the compound's significance in the design of next-generation pharmaceuticals.

The pharmacological profile of Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate has been further elucidated through computational modeling and structure-activity relationship (SAR) studies. These approaches have enabled researchers to identify critical functional groups that enhance binding affinity and selectivity, paving the way for the development of more potent and specific drug candidates. Moreover, the compound's favorable pharmacokinetic properties, such as metabolic stability and bioavailability, have been confirmed in preclinical studies.

Despite these advancements, challenges remain in the clinical translation of Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate-based therapeutics. Issues such as off-target effects and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable therapeutic agents.

In conclusion, Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research efforts are expected to uncover new applications and optimize its pharmacological properties, contributing to the advancement of chemical biology and drug discovery.